Cas no 1235040-73-9 (N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1235040-73-9
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 6016638
• PubChem ID: 49712586
• Update Time: 2025-10-28

N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-1-methyltriazole-4-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS024519260
• F5791-3511
• 1235040-73-9
• N-(3,4-dimethoxyphenethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C14H18N4O3/c1-18-9-11(16-17-18)14(19)15-7-6-10-4-5-12(20-2)13(8-10)21-3/h4-5,8-9H,6-7H2,1-3H3,(H,15,19)
• InChI Key： CRQCBJGFODIZNL-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCCC2=CC=C(OC)C(OC)=C2)=O)N=N1

Computed Properties

• Exact Mass: 290.13789045g/mol
• Monoisotopic Mass: 290.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.3Ų

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1235040-73-9)

The compound N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1235040-73-9) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This triazole-carboxamide derivative combines a 1,2,3-triazole core with a dimethoxyphenethyl side chain, making it a versatile candidate for drug discovery and medicinal chemistry studies. Researchers are particularly intrigued by its potential as a bioactive scaffold for targeting various enzymes and receptors.

In recent years, the demand for heterocyclic compounds like N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide has surged, driven by their applications in central nervous system (CNS) drug development and neuroprotective agents. The dimethoxyphenyl moiety is known for its role in modulating neurotransmitter systems, while the 1,2,3-triazole ring offers excellent metabolic stability and binding affinity. These properties align with current trends in precision medicine and targeted therapy, addressing common search queries such as "new CNS drug candidates 2024" and "triazole derivatives in neuroscience."

The synthesis of CAS No. 1235040-73-9 typically involves click chemistry strategies, a hot topic in modern organic synthesis. This approach leverages copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is highly efficient and scalable. Such methodologies are frequently searched in academic and industrial contexts, reflecting the growing emphasis on green chemistry and atom-economical reactions. The compound’s carboxamide group further enhances its solubility and bioavailability, critical factors in drug formulation and ADME studies.

Beyond pharmaceuticals, N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide has potential applications in agricultural chemistry and material science. Its structural motifs are being explored for pesticide development and polymeric materials, responding to trending searches like "sustainable agrochemicals" and "functional triazole polymers." The compound’s stability under physiological conditions also makes it a candidate for bioconjugation and probe design in diagnostic assays.

From a commercial perspective, CAS No. 1235040-73-9 is available through specialized chemical suppliers, often listed under categories like research-grade intermediates or custom synthesis building blocks. Quality control protocols for this compound emphasize HPLC purity and NMR validation, ensuring reproducibility for academic and industrial users. These details cater to frequent queries such as "where to buy high-purity triazole derivatives" and "analytical standards for drug discovery."

In summary, N-2-(3,4-dimethoxyphenyl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide represents a multifaceted compound with broad relevance in life sciences and chemical innovation. Its alignment with cutting-edge research areas—such as neuropharmacology, click chemistry, and green synthesis—ensures sustained interest from diverse scientific communities. As investigations into its mechanisms and applications progress, this compound is poised to contribute significantly to advancements in therapeutic development and molecular design.